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Compound of Interest

Compound Name: 4-Formylbenzoate

Cat. No.: B8722198 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-

formylbenzoic acid (also known as 4-carboxybenzaldehyde) in various organic solvents.

Understanding the solubility characteristics of this compound is critical for its application in

organic synthesis, materials science, and pharmaceutical development. This document

presents quantitative solubility data, details the experimental methodologies for its

determination, and illustrates the experimental workflow.

Quantitative Solubility Data
The solubility of 4-formylbenzoic acid is highly dependent on the nature of the solvent and the

temperature. The following tables summarize the available quantitative data to facilitate

comparison.

Table 1: Solubility of 4-Formylbenzoic Acid in Alcohols and Water
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Solvent Temperature (K)
Mole Fraction Solubility
(x₁)

Methanol 283.15 0.0498

288.15 0.0583

293.15 0.0681

298.15 0.0795

303.15 0.0927

308.15 0.1079

313.15 0.1256

318.15 0.1461

323.15 0.1698

Ethanol 283.15 0.0245

288.15 0.0292

293.15 0.0347

298.15 0.0412

303.15 0.0488

308.15 0.0577

313.15 0.0682

318.15 0.0805

323.15 0.0949

Isopropanol 283.15 0.0163

288.15 0.0195

293.15 0.0232

298.15 0.0277

303.15 0.0329

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8722198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


308.15 0.0391

313.15 0.0464

318.15 0.0551

323.15 0.0654

Water 303.2 0.00018

313.2 0.00028

323.2 0.00043

333.2 0.00065

343.2 0.00096

353.2 0.00140

363.2 0.00202

373.2 0.00287

383.2 0.00403

393.2 0.00561

403.2 0.00775

Table 2: Solubility of 4-Formylbenzoic Acid in Other Organic Solvents
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Solvent Temperature (K)
Mole Fraction Solubility
(x₁)

Ethanoic Acid 303.2 0.0199

313.2 0.0264

323.2 0.0348

333.2 0.0456

343.2 0.0593

353.2 0.0766

363.2 0.0982

373.2 0.1251

383.2 0.1583

393.2 0.1989

403.2 0.2481

N-Methyl-2-pyrrolidone (NMP) 283.15 0.1772

288.15 0.1979

293.15 0.2206

298.15 0.2455

303.15 0.2728

308.15 0.3027

313.15 0.3355

318.15 0.3713

323.15 0.4104

Qualitative Solubility:
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Soluble in: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), ether, and chloroform.[1]

[2]

Slightly soluble in: Hot water.[1]

Partial to low solubility in: Non-polar solvents such as hexane and benzene.[3]

Experimental Protocol for Solubility Determination
The following protocol is a synthesized methodology based on the commonly cited "steady-

state" or "isothermal saturation" method for determining the solubility of 4-formylbenzoic acid.

Objective: To determine the equilibrium solubility of 4-formylbenzoic acid in a given solvent at a

specified temperature.

Materials:

4-Formylbenzoic acid (high purity)

Solvent of interest (analytical grade or higher)

Jacketed glass vessel or crystallizer

Thermostatic water bath with temperature control (±0.1 K)

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system equipped with a suitable column

(e.g., C18) and detector (e.g., UV-Vis)

Volumetric flasks and pipettes

Analytical balance (±0.0001 g)

Procedure:
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Preparation: An excess amount of 4-formylbenzoic acid is added to a known mass or volume

of the solvent in the jacketed glass vessel. This ensures that a saturated solution is formed.

Equilibration: The vessel is sealed and placed in the thermostatic water bath set to the

desired temperature. The mixture is continuously agitated using a magnetic stirrer to

facilitate the dissolution process and reach solid-liquid equilibrium. The system is typically

allowed to equilibrate for several hours. Preliminary studies are often conducted to determine

the minimum time required to reach equilibrium.

Sampling: Once equilibrium is reached, stirring is stopped, and the solution is left

undisturbed for a period (e.g., 2 hours) to allow any undissolved solid to settle. A sample of

the clear supernatant is then carefully withdrawn using a pre-heated or pre-cooled syringe to

the same temperature as the experiment to prevent precipitation or further dissolution. The

sample is immediately passed through a syringe filter into a pre-weighed container.

Analysis: The collected sample is accurately weighed and then diluted with the mobile phase

of the HPLC system to a concentration within the calibrated range. The concentration of 4-

formylbenzoic acid in the diluted sample is determined by HPLC analysis against a series of

prepared standard solutions of known concentrations.

Data Calculation: The mole fraction solubility (x₁) is calculated from the measured

concentration, taking into account the masses and molar masses of the solute (4-

formylbenzoic acid) and the solvent.

Verification: The solid residue in the vessel after the experiment should be analyzed (e.g., by

X-ray powder diffraction) to ensure that no solvate formation or polymorphic transformation

of the 4-formylbenzoic acid has occurred during the experiment.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow of the isothermal saturation method for

determining the solubility of 4-formylbenzoic acid.
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Preparation:
Add excess 4-Formylbenzoic Acid
to a known amount of solvent in a

jacketed vessel.

Equilibration:
Seal vessel, place in thermostatic bath,

and stir continuously at constant
temperature to reach equilibrium.

Settling:
Stop stirring and allow

undissolved solid to settle.

Verification:
Analyze the solid residue to check for

polymorphic changes or solvate formation.

Post-experiment

Sampling:
Withdraw supernatant with a

temperature-controlled syringe and
filter into a pre-weighed container.

Analysis:
Dilute the sample and determine the

concentration using a calibrated
HPLC system.

Calculation:
Calculate mole fraction solubility

from the measured concentration.

Final Solubility Data

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 4-formylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8722198#solubility-of-4-formylbenzoic-acid-in-
different-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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